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Compound of Interest

Compound Name: ONX-0914 TFA

Cat. No.: B8176041

Disclaimer: This document provides guidance on the proper disposal of ONX-0914 TFA based
on general laboratory safety principles and information regarding its components. As no
specific Safety Data Sheet (SDS) for ONX-0914 TFA is readily available, these
recommendations should be supplemented by a thorough risk assessment conducted by
qualified personnel at your institution. Always adhere to your local, state, and federal
regulations for hazardous waste disposal.

This guide is intended for researchers, scientists, and drug development professionals to
ensure the safe handling and disposal of ONX-0914 TFA, a potent and selective
immunoproteasome inhibitor. Due to the bioactive nature of this compound and the presence of
the trifluoroacetic acid (TFA) salt, stringent safety measures are imperative throughout the
handling and disposal process.

Chemical and Physical Properties

A summary of the available quantitative data for ONX-0914 and Trifluoroacetic Acid is
presented below. This information is crucial for understanding the compound's behavior and
potential hazards.
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Property Value (ONX-0914) Value (Trifluoroacetic Acid)
Molecular Formula Cs1H40N4O7 C2HF30:2

Molecular Weight 580.67 g/mol 114.02 g/mol

Appearance White to off-white solid Colorless liquid

Solubility Soluble in DMSO Miscible with water

Personal Protective Equipment (PPE)

Given the potent nature of ONX-0914 and the corrosive properties of TFA, a comprehensive

PPE strategy is essential to minimize exposure risk.

Respiratory Protection: For operations with a high risk of aerosol generation, a powered air-
purifying respirator (PAPR) is recommended. For other handling procedures, a reusable half
or full-facepiece respirator with appropriate particulate filters (P100/FFP3) should be used
after a proper fit test.

Hand Protection: Double gloving with nitrile gloves is mandatory. The outer pair should be
changed immediately upon contamination or at regular intervals.

Eye Protection: Chemical splash goggles that provide a complete seal around the eyes are
required. A face shield should be worn over goggles for additional protection against
splashes.

Body Protection: A disposable lab coat or coveralls made from materials like Tyvek® should
be worn over personal clothing.[1]

Foot Protection: Closed-toe shoes are required. Disposable shoe covers should be worn in
the designated handling area and removed before exiting.

Spill Response Protocol

In the event of a spill, immediate and appropriate action is necessary to prevent exposure and

environmental contamination.
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Evacuate and Secure: Immediately evacuate the spill area and restrict access.

Assess the Spill: Determine the extent of the spill. For minor spills that do not pose an
immediate threat, trained laboratory personnel may proceed with cleanup. For major spills,
contact your institution's Environmental Health & Safety (EHS) department.

Don Appropriate PPE: Before attempting cleanup, don the full PPE as described above.
Containment and Cleanup:

o For liquid spills, use an inert absorbent material, such as vermiculite or sand, to contain
the spill.

o For solid spills, carefully scoop the material into a designated waste container. Avoid
generating dust.

o Clean the spill area with a suitable decontamination solution.

Waste Disposal: All materials used for spill cleanup must be collected, placed in a sealed
and labeled container, and disposed of as hazardous waste.

Disposal Procedure for ONX-0914 TFA

Proper disposal is critical to ensure the safety of personnel and to prevent environmental

contamination. The following step-by-step procedure should be followed:

» Waste Identification and Segregation:

o All waste containing ONX-0914 TFA, including unused product, contaminated labware
(e.g., pipette tips, vials), and spill cleanup materials, must be treated as hazardous waste.

o Segregate ONX-0914 TFA waste from other chemical waste streams to avoid
incompatible mixtures. Do not mix with strong bases or oxidizing agents.[2]

e Containerization:

o Use a dedicated, leak-proof, and clearly labeled hazardous waste container. The container
should be compatible with both the organic compound and the acidic nature of TFA. A
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high-density polyethylene (HDPE) container is a suitable choice.
o The label must clearly state "Hazardous Waste" and "ONX-0914 TFA".

o Storage:

o Store the sealed waste container in a designated and well-ventilated satellite accumulation
area.

o Ensure the storage area is away from incompatible materials.

» Final Disposal:

o Arrange for the collection and disposal of the hazardous waste through your institution's
EHS department or a licensed hazardous waste disposal contractor.

o Do not dispose of ONX-0914 TFA down the drain or in regular trash.[3]

The logical workflow for the proper disposal of ONX-0914 TFA is illustrated in the diagram
below.
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ONX-0914 TFA Disposal Workflow
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Caption: Logical workflow for the proper disposal of ONX-0914 TFA.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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